2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Product Name, component content, use to, Acetone declared packaging
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C0123-25g |
2-Chloroanthracene-9,10-dione |
131-09-9 | 99.0%(GC) | 25g |
￥325.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | CH923-100g |
2-Chloroanthracene-9,10-dione |
131-09-9 | 97% | 100g |
￥291.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | CH923-500g |
2-Chloroanthracene-9,10-dione |
131-09-9 | 97% | 500g |
￥935.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | CH923-25g |
2-Chloroanthracene-9,10-dione |
131-09-9 | 97% | 25g |
￥120.0 | 2022-05-30 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C104662-25g |
2-Chloroanthracene-9,10-dione |
131-09-9 | 97% | 25g |
¥139.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C104662-500g |
2-Chloroanthracene-9,10-dione |
131-09-9 | 97% | 500g |
¥1338.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C104662-100g |
2-Chloroanthracene-9,10-dione |
131-09-9 | 97% | 100g |
¥379.90 | 2023-09-03 | |
| Fluorochem | 118400-25g |
2-Chloroanthraquinone |
131-09-9 | 97% | 25g |
￡38.00 | 2022-02-28 | |
| Apollo Scientific | OR70084-50g |
2-Chloroanthraquinone |
131-09-9 | 50g |
￡30.00 | 2022-02-24 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C804578-100g |
2-Chloroanthraquinone |
131-09-9 | 98% | 100g |
290.00 | 2021-05-17 |
Audited Supplier
2-Chloroanthracene-9,10-dione, also known by its CAS number 131-09-9, is a highly specialized organic compound with significant applications in various scientific and industrial fields. This compound belongs to the class of polycyclic aromatic hydrocarbons (PAHs) and is characterized by its unique chemical structure, which includes a chlorinated anthracene moiety fused with a diketone group. The combination of these functional groups imparts distinctive chemical and physical properties to the compound, making it a subject of interest in both academic research and industrial applications.
The structural uniqueness of 2-Chloroanthracene-9,10-dione lies in its ability to undergo various chemical reactions, including electrophilic aromatic substitution, nucleophilic attack, and redox reactions. These reactivities are influenced by the electron-withdrawing effect of the ketone groups and the electron-donating effect of the chlorine substituent. Recent studies have explored the role of this compound in organic synthesis, particularly in the construction of complex molecular frameworks with potential applications in drug discovery and materials science.
In terms of synthesis, 2-Chloroanthracene-9,10-dione can be prepared through several routes, including oxidation of anthracene derivatives or direct chlorination followed by oxidation. The choice of synthetic pathway depends on the desired purity and scale of production. Researchers have recently focused on developing environmentally friendly methods for synthesizing this compound, such as using microwave-assisted synthesis or catalytic systems that minimize waste generation.
The electronic properties of 2-Chloroanthracene-9,10-dione make it an attractive candidate for use in organic electronics. Its ability to act as an electron-deficient aromatic system has been exploited in the design of organic semiconductors and sensors. For instance, studies have demonstrated that thin films of this compound exhibit promising electrical conductivity when doped with appropriate materials. Furthermore, its photoresponsive properties have been investigated for potential applications in optoelectronic devices.
Beyond electronics, 2-Chloroanthracene-9,10-dione has found niche applications in biochemistry and pharmacology. Its ability to interact with biological molecules has led to its use as a ligand in metalloenzyme models and as a building block for designing bioactive compounds. Recent research has highlighted its potential as a lead compound for developing anticancer agents due to its ability to induce oxidative stress in cancer cells while sparing normal cells.
The environmental impact of 2-Chloroanthracene-9,10-dione is another area of active research. While it is not classified as a hazardous substance under most regulatory frameworks, its persistence in certain environmental matrices raises concerns about long-term ecological effects. Studies are ongoing to assess its biodegradation pathways and to develop remediation strategies for contaminated sites.
In conclusion, 2-Chloroanthracene-9,10-dione, CAS No. 131-09-9, stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties continue to drive innovative research directions, from materials science to biomedicine. As advancements in synthetic methodologies and characterization techniques unfold, the potential for new discoveries and practical applications of this compound remains vast.
